Cas no 80235-03-6 (1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-)
80235-03-6 structure
Product Name:1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-
CAS No:80235-03-6
MF:C22H36N2
MW:328.534646034241
CID:706027
PubChem ID:57294080
Update Time:2025-04-19
1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)-
- 1-N,4-N-bis(1-cyclohexylethyl)benzene-1,4-diamine
- SCHEMBL3343884
- 80235-03-6
- DTXSID70720768
- N~1~,N~4~-Bis(1-cyclohexylethyl)benzene-1,4-diamine
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- Inchi: 1S/C22H36N2/c1-17(19-9-5-3-6-10-19)23-21-13-15-22(16-14-21)24-18(2)20-11-7-4-8-12-20/h13-20,23-24H,3-12H2,1-2H3
- InChI Key: YKINMFKQDBDYDP-UHFFFAOYSA-N
- SMILES: N(C1C=CC(=CC=1)NC(C)C1CCCCC1)C(C)C1CCCCC1
Computed Properties
- Exact Mass: 328.287849157g/mol
- Monoisotopic Mass: 328.287849157g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.5
- Topological Polar Surface Area: 24.1Ų
1,4-Benzenediamine, N,N'-bis(1-cyclohexylethyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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